Cas no 2137089-18-8 ((1S)-1-(5-fluoro-1-benzofuran-2-yl)-3-methylbutan-1-amine)

• Product Name: (1S)-1-(5-fluoro-1-benzofuran-2-yl)-3-methylbutan-1-amine
• CAS No: 2137089-18-8
• MF: C₁₃H₁₆FNO
• MW: 221.27064704895
• CID: 6090637
• PubChem ID: 165718231
• Update Time: 2025-08-05

(1S)-1-(5-fluoro-1-benzofuran-2-yl)-3-methylbutan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-745211
• 2137089-18-8
• (1S)-1-(5-fluoro-1-benzofuran-2-yl)-3-methylbutan-1-amine

• Inchi： 1S/C13H16FNO/c1-8(2)5-11(15)13-7-9-6-10(14)3-4-12(9)16-13/h3-4,6-8,11H,5,15H2,1-2H3/t11-/m0/s1
• InChI Key： JGXJUNJEISWRGA-NSHDSACASA-N
• SMILES： FC1C=CC2=C(C=1)C=C([C@H](CC(C)C)N)O2

Computed Properties

• Exact Mass: 221.121592296g/mol
• Monoisotopic Mass: 221.121592296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 39.2Ų

Additional information on (1S)-1-(5-fluoro-1-benzofuran-2-yl)-3-methylbutan-1-amine

(1S)-1-(5-fluoro-1-benzofuran-2-yl)-3-methylbutan-1-amine: A Comprehensive Overview

(1S)-1-(5-fluoro-1-benzofuran-2-yl)-3-methylbutan-1-amine, also known by its CAS number 2137089-18-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of amines and features a unique structure that combines a benzofuran moiety with an amino group. The presence of the fluorine atom at the 5-position of the benzofuran ring introduces distinct electronic and steric properties, making this compound a valuable substrate for various applications.

The synthesis of (1S)-1-(5-fluoro-1-benzofuran-2-yl)-3-methylbutan-1-amine involves a multi-step process that typically begins with the preparation of the benzofuran derivative. Recent advancements in asymmetric synthesis have enabled the efficient construction of the chiral center at the 1-position, ensuring high enantiomeric excess. This has been achieved through the use of organocatalysts and transition metal-catalyzed reactions, which are now widely adopted in modern organic synthesis.

The structural features of this compound make it an attractive candidate for drug discovery. The benzofuran ring is known for its ability to interact with various biological targets, including G-protein coupled receptors (GPCRs) and kinases. Recent studies have highlighted its potential as a modulator of serotonin receptors, which are implicated in numerous neurological disorders such as depression, anxiety, and schizophrenia. Preclinical data suggest that this compound exhibits high potency and selectivity, making it a promising lead for further development.

In addition to its pharmacological applications, (1S)-1-(5-fluoro-1-benzofuran-2-yl)-3-methylbutan-1-amine has also found utility in materials science. Its unique electronic properties make it a suitable candidate for use in organic electronics, particularly in the development of semiconducting materials. Researchers have explored its ability to form self-assembled monolayers and its potential as a component in organic field-effect transistors (OFETs). These applications underscore the versatility of this compound across multiple disciplines.

The stereochemistry of this compound plays a crucial role in its biological activity. The (S) configuration at the 1-position has been shown to significantly influence receptor binding affinity and selectivity. Recent computational studies have provided insights into the molecular interactions responsible for these effects, paving the way for rational drug design strategies. These findings have been corroborated by experimental data from X-ray crystallography and NMR spectroscopy, further validating the importance of stereochemistry in this compound's functionality.

The environmental impact and biodegradability of (1S)-1-(5-fluoro-1-benzofuran-2-ylium)-related compounds have also been subjects of recent research. Studies indicate that under certain conditions, this compound undergoes rapid degradation, reducing its persistence in aquatic environments. This is particularly relevant given increasing concerns over chemical pollution and the need for sustainable chemical practices.

In conclusion, (1S)-1-(5-fluoro-